1-Ethylquinoxalin-1-ium
Description
1-Ethylquinoxalin-1-ium is a cationic quinoxaline derivative characterized by an ethyl group substituted at the 1-position of the quinoxaline ring, resulting in a positively charged nitrogen atom. Quinoxaline derivatives are renowned for their biological activities, including antibacterial and antifungal properties, and applications in material science .
Properties
Molecular Formula |
C10H11N2+ |
|---|---|
Molecular Weight |
159.21g/mol |
IUPAC Name |
1-ethylquinoxalin-1-ium |
InChI |
InChI=1S/C10H11N2/c1-2-12-8-7-11-9-5-3-4-6-10(9)12/h3-8H,2H2,1H3/q+1 |
InChI Key |
RHXUIYCAAMUXKX-UHFFFAOYSA-N |
SMILES |
CC[N+]1=CC=NC2=CC=CC=C21 |
Canonical SMILES |
CC[N+]1=CC=NC2=CC=CC=C21 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table summarizes key structural and physicochemical differences:
Key Observations:
- Molecular Complexity: The benzothiazole-containing compound (C₂₂H₂₃N₂S) exhibits significantly higher complexity (complexity index = 490) due to its fused heterocyclic systems and multiple substituents . In contrast, 1-Ethyl-3-methylquinoxalin-2(1H)-one has a simpler structure with a single ketone group.
- The benzothiazole compound, however, has lower polarity (7.1 Ų), suggesting greater lipophilicity .
- Crystallography: 1-Ethyl-3-methylquinoxalin-2(1H)-one crystallizes in a triclinic system (space group P1) with unit cell parameters a = 7.4101 Å, b = 9.1405 Å, c = 14.2960 Å. Intra- and intermolecular C–H···O hydrogen bonds and π–π stacking (centroid distances: 3.446–3.815 Å) stabilize its crystal lattice .
Stability and Molecular Interactions
- Hydrogen Bonding: The quinoxalinone derivative stabilizes via C–H···O hydrogen bonds (intramolecular) and intermolecular π–π interactions, enhancing thermal stability .
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